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Compound of Interest
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Cat. No.: B1237710 Get Quote

For decades, dihydroxidosulfur, commonly known as sulfurous acid (H₂SO₃), remained a

chemical curiosity—a theoretically predicted molecule that evaded definitive experimental

observation in its free state. Its existence was primarily inferred in aqueous solutions of sulfur

dioxide, where it is now understood to be present mainly as hydrated SO₂ and bisulfite ions.[1]

[2] However, a groundbreaking discovery in 2024 has unequivocally confirmed the existence of

gas-phase dihydroxidosulfur under atmospheric conditions, opening a new chapter in

atmospheric sulfur chemistry.[3][4][5] This technical guide provides researchers, scientists, and

drug development professionals with a comprehensive overview of the spectroscopic

identification of this elusive molecule, summarizing the most current theoretical data and

experimental methodologies.

The Breakthrough: First Gas-Phase Detection
In 2024, researchers at the Leibniz Institute for Tropospheric Research (TROPOS) provided the

first direct evidence of dihydroxidosulfur (H₂SO₃) in the gas phase.[3][5] This was a

significant advancement, as previous attempts to isolate and characterize the molecule had

been unsuccessful.[4] The only prior experimental detection was reported in 1988 under

vacuum conditions within a mass spectrometer, where it exhibited an extremely short lifetime.

[3][5]

The TROPOS team demonstrated that H₂SO₃ can be formed via the OH radical-initiated gas-

phase oxidation of methanesulfinic acid (CH₃S(O)OH), a key intermediate in the atmospheric

oxidation of dimethyl sulfide (DMS).[1][6] Under simulated atmospheric conditions in a flow
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reactor, the newly formed H₂SO₃ was found to be kinetically stable for at least 30 seconds.[4]

[5] The identification was accomplished using a highly sensitive mass spectrometer capable of

detecting trace amounts of reaction products.[3] This discovery is crucial as it suggests H₂SO₃

may play a role in atmospheric processes, with global modeling predicting an annual

production of approximately 8 million metric tons from this pathway.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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